Cas no 10003-94-8 (Uridine5'-(pentahydrogen tetraphosphate) (9CI))
10003-94-8 structure
Product Name:Uridine5'-(pentahydrogen tetraphosphate) (9CI)
CAS No:10003-94-8
MF:C9H16N2O18P4
MW:564.120986938477
CID:159428
PubChem ID:189010
Update Time:2025-04-19
Uridine5'-(pentahydrogen tetraphosphate) (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Uridine5'-(pentahydrogen tetraphosphate) (9CI)
- 5'-O-{Hydroxy[(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosp horyl)oxy]phosphoryl}uridine
- uridine 5'-tetraphosphate
- Uridine 5'-(pentahydrogen tetraphosphate)
- Diquafoso
- Diquafosol Impurity A
- uridine-5'-tetraphosphate
- 10003-94-8
- SCHEMBL376209
- BDBM50271251
- {[({[({[(2R,3S,4R,5R)-5-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)(hydroxy)phosphoryl]oxy}phosphonic acid
- [[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [hydroxy(phosphonooxy)phosphoryl] hydrogen phosphate
- DTXSID70905179
- 4-Hydroxy-1-(5-O-{hydroxy[(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)oxy]phosphoryl}pentofuranosyl)pyrimidin-2(1H)-one
- CHEMBL483502
-
- Inchi: 1S/C9H16N2O18P4/c12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(26-8)3-25-31(19,20)28-33(23,24)29-32(21,22)27-30(16,17)18/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H,21,22)(H,23,24)(H,10,12,15)(H2,16,17,18)/t4-,6-,7-,8-/m1/s1
- InChI Key: SBVYRQFJZOKNGO-XVFCMESISA-N
- SMILES: P(=O)(O)(OP(=O)(O)OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O
Computed Properties
- Exact Mass: 563.93488
- Monoisotopic Mass: 563.93485966g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 1010
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -6.9
- Topological Polar Surface Area: 305Ų
Experimental Properties
- PSA: 305.45
Uridine5'-(pentahydrogen tetraphosphate) (9CI) Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
10003-94-8 (Uridine5'-(pentahydrogen tetraphosphate) (9CI)) Related Products
- 19817-92-6(Uridine triphosphate trisodium salt)
- 116295-90-0(Uridine-5'-triphosphate Trisodium Salt Dihydrate)
- 63-39-8(Uridine 5'-triphosphate)
- 59985-21-6(Diquafosol)
- 285978-18-9(Uridine triphosphate-)
- 211427-08-6(Diquafosol tetrasodium)
- 74674-72-9(Uridine 5'-(tetrahydrogen triphosphate), sodium salt (1:))
- 60102-52-5(2,4(1H,3H)-Pyrimidinedione,1-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-arabinofuranosyl]-)
- 58658-46-1(Uridine 5'-(hexahydrogen pentaphosphate))
- 876068-85-8(Uridine 5'-(tetrahydrogen triphosphate), 3-methyl-)
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